Cas no 2004410-32-4 (3-(cyclohex-3-en-1-yl)methylazetidine)

• Product Name: 3-(cyclohex-3-en-1-yl)methylazetidine
• CAS No: 2004410-32-4
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6006137
• PubChem ID: 165639190
• Update Time: 2025-06-11

3-(cyclohex-3-en-1-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)methylazetidine
• EN300-1816218
• 2004410-32-4
• 3-[(cyclohex-3-en-1-yl)methyl]azetidine

• Inchi： 1S/C10H17N/c1-2-4-9(5-3-1)6-10-7-11-8-10/h1-2,9-11H,3-8H2
• InChI Key： OKPDQUFBFGSJTI-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC1CC=CCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(cyclohex-3-en-1-yl)methylazetidine

Introduction to 3-(cyclohex-3-en-1-yl)methylazetidine (CAS No. 2004410-32-4)

3-(cyclohex-3-en-1-yl)methylazetidine (CAS No. 2004410-32-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its azetidine ring fused with a cyclohexene moiety, presents a unique structural framework that is of considerable interest for its potential applications in drug discovery and molecular design.

The molecular structure of 3-(cyclohex-3-en-1-yl)methylazetidine incorporates both aromatic and heterocyclic elements, which are well-documented for their role in modulating biological pathways. The presence of the azetidine ring, a five-membered saturated heterocycle, is particularly noteworthy as it is often found in bioactive molecules due to its ability to engage in hydrogen bonding and stabilize transition states. This structural feature makes it a valuable scaffold for the development of novel therapeutic agents.

The cyclohexene substituent further enhances the compound's complexity and reactivity, offering multiple sites for functionalization. This dual structural motif has been explored in various research endeavors, particularly in the synthesis of enzyme inhibitors and receptor modulators. The combination of these features suggests that 3-(cyclohex-3-en-1-yl)methylazetidine could serve as a versatile intermediate in the construction of more complex pharmacophores.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in novel ways. The unique electronic and steric properties of 3-(cyclohex-3-en-1-yl)methylazetidine make it an attractive candidate for such investigations. Researchers have been particularly keen on exploring its potential as a precursor for derivatives that could exhibit enhanced binding affinity or selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential utility in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The azetidine ring, with its ability to mimic the transition state of phosphoryl transfer reactions, makes it an ideal candidate for developing kinase inhibitors. Furthermore, the cyclohexene moiety can be strategically modified to optimize interactions with the active site of the target kinase.

Recent studies have begun to elucidate the mechanistic aspects of how 3-(cyclohex-3-en-1-yl)methylazetidine and its derivatives interact with biological targets. Using advanced spectroscopic techniques and computational methods, researchers have been able to gain insights into how these compounds bind to their receptors and modulate their activity. These studies have not only provided a deeper understanding of the compound's mechanism of action but also highlighted its potential as a lead compound for further drug development.

The synthesis of 3-(cyclohex-3-en-1-yl)methylazetidine has also been optimized through various methodologies to improve yield and purity. Modern synthetic approaches, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have enabled chemists to access this compound with greater ease and efficiency. These advancements have opened up new avenues for exploring its pharmacological properties and expanding its applications in medicinal chemistry.

Another area where 3-(cyclohex-3-en-1-yl)methylazetidine has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The structural features of this compound make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes. Preliminary studies have indicated that certain derivatives exhibit promising antimicrobial activity against various bacterial strains.

The potential applications of 3-(cyclohex-3-en-1-yl)methylazetidine extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique structural properties make it an interesting candidate for developing novel polymers or functional materials with specific chemical properties. Additionally, its reactivity allows for the synthesis of compounds that could serve as intermediates in crop protection agents.

In conclusion, 3-(cyclohex-3-en-1-yl)methylazetidine (CAS No. 2004410-32-4) represents a significant advancement in organic chemistry and medicinal research. Its unique structural features, combined with its potential applications in drug discovery and beyond, make it a compound worthy of continued investigation. As research progresses, we can expect to see further refinements in its synthesis and an expanded understanding of its pharmacological properties.